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Compound of Interest |

Compound Name: WSs6
CAS No.: 141227-53-3
Cat. No.: B1142130
. J

Executive Summary

WS6 (N-(6-(4-(3-(4-((4-methylpiperazin-1-yl)methyl)-3-
(trifluoromethyl)phenyl)ureido)phenoxy)pyrimidin-4-yl)cyclopropanecarboxamide) represents a
pivotal small molecule in the landscape of regenerative medicine for Type 1 Diabetes (T1D).
Originally identified through high-throughput screening of ~100,000 compounds, WS6 is distinct
from the DYRKZ1A-inhibitor class (e.g., Harmine) due to its unigue mechanism targeting the
IKKe and EBP1 pathways.

While WS6 demonstrates robust efficacy in rodent models, its translation to human islets
presents specific challenges regarding cell-type specificity. This guide provides a critical
analysis of WS6’s performance across species, compares it with leading alternatives, and
offers a validated protocol for assessment in human tissue.

Mechanistic Profile: The EBP1/IKKeg Axis
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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